1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde

• IUPAC Name: 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]indole-3-carbaldehyde
• InChI: InChI=1S/C15H8ClF3N2O/c16-12-5-10(15(17,18)19)6-20-14(12)21-7-9(8-22)11-3-1-2-4-13(11)21/h1-8H
• InChI Key: VAXNPSOTXPROHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2C3=C(C=C(C=N3)C(F)(F)F)Cl)C=O
• Molecular Formula: C15H8ClF3N2O
• Molecular Weight: 324.68 g/mol

Description

Trifluoromethylpyridines (TFMPs) are a class of compounds that have found wide applications in the pharmaceutical and agrochemical industries. They are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives generally involves two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of TFMPs is characterized by the presence of a fluorine atom and a pyridine in their structure. The presence of these groups is thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

TFMPs participate in various chemical reactions. For instance, they are used as intermediates in the synthesis of several crop-protection products.

Physical And Chemical Properties Analysis

TFMPs are characterized by their unique physical and chemical properties. For instance, they have a high density and a low boiling point.

Scientific Research Applications

Synthesis and Catalysis Applications

A study detailed the synthesis of indole core-containing Schiff bases from 1-Pyridin-2-ylmethyl-1H-indole-3-carbaldehyde and their applications as catalysts in Suzuki–Miyaura coupling and allylation of aldehydes. These complexes showed efficiency in catalysis, highlighting the compound's role in facilitating chemical reactions (Singh et al., 2017).

Organic Chemistry and Heterocyclic Compound Synthesis

Research on the synthesis of trifluoromethyl-substituted pyrazolo[4,3-c]pyridines showed the use of similar compounds in producing heterocyclic structures. This work underscores the compound's utility in generating novel organic materials with potential pharmaceutical applications (Palka et al., 2014).

Formation of Novel Heterocyclic Systems

The reactions of related indole-carbaldehyde compounds with amino-thiazoles yielded new heterocyclic systems, demonstrating the versatility of these compounds in synthesizing novel chemical structures with potential biological activity (Vikrishchuk et al., 2019).

Development of Functional Derivatives

Another study explored the sequential reaction of indole-3-carbaldehyde with cyanothioacetamide, leading to functional derivatives of 3-(pyridine-4-yl)-1H-indole. These derivatives have potential applications in developing materials for optoelectronic devices and pharmaceuticals (Dotsenko et al., 2018).

Green Chemistry Approaches

Research on green and sustainable synthetic routes for Knoevenagel condensation using indole-3-carbaldehydes demonstrated environmentally friendly methods for producing chemically significant compounds. This approach not only yields high reaction rates and excellent product yields but also aligns with principles of sustainable chemistry (Madan, 2020).

Mechanism of Action

Target of action

Indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors .

Biochemical pathways

Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . The exact pathways affected by “1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde” would depend on its specific targets.

Result of action

The molecular and cellular effects of “this compound” would depend on its specific targets and mode of action. Given the wide range of activities exhibited by indole derivatives, the effects could be diverse .

Safety and Hazards

TFMPs are considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). They can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

TFMPs and their derivatives have found wide applications in the pharmaceutical and agrochemical industries. It is expected that many novel applications of TFMP will be discovered in the future.